Cas no 1341683-32-6 (N-(4-methoxyphenyl)thian-3-amine)

N-(4-methoxyphenyl)thian-3-amine structure

1341683-32-6 structure

Product Name:N-(4-methoxyphenyl)thian-3-amine

CAS No:1341683-32-6

MF:C₁₂H₁₇NOS

MW:223.334481954575

CID:5159140

PubChem ID:62871585

Update Time:2026-03-04

N-(4-methoxyphenyl)thian-3-amine Chemical and Physical Properties

Names and Identifiers

- N-(4-methoxyphenyl)thian-3-amine
- 2H-Thiopyran-3-amine, tetrahydro-N-(4-methoxyphenyl)-
- Inchi： 1S/C12H17NOS/c1-14-12-6-4-10(5-7-12)13-11-3-2-8-15-9-11/h4-7,11,13H,2-3,8-9H2,1H3
- InChI Key： AIGPYPXVHWYSAG-UHFFFAOYSA-N
- SMILES： S1CCCC(C1)NC1C=CC(=CC=1)OC

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 181
XLogP3: 3.1
Topological Polar Surface Area: 46.6

N-(4-methoxyphenyl)thian-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-161005-0.05g	N-(4-methoxyphenyl)thian-3-amine	1341683-32-6		0.05g	$624.0	2023-06-08
Enamine	EN300-161005-0.1g	N-(4-methoxyphenyl)thian-3-amine	1341683-32-6		0.1g	$653.0	2023-06-08
Enamine	EN300-161005-0.25g	N-(4-methoxyphenyl)thian-3-amine	1341683-32-6		0.25g	$683.0	2023-06-08
Enamine	EN300-161005-0.5g	N-(4-methoxyphenyl)thian-3-amine	1341683-32-6		0.5g	$713.0	2023-06-08
Enamine	EN300-161005-1.0g	N-(4-methoxyphenyl)thian-3-amine	1341683-32-6		1g	$743.0	2023-06-08
Enamine	EN300-161005-2.5g	N-(4-methoxyphenyl)thian-3-amine	1341683-32-6		2.5g	$1454.0	2023-06-08
Enamine	EN300-161005-5.0g	N-(4-methoxyphenyl)thian-3-amine	1341683-32-6		5g	$2152.0	2023-06-08
Enamine	EN300-161005-10.0g	N-(4-methoxyphenyl)thian-3-amine	1341683-32-6		10g	$3191.0	2023-06-08
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD01044132-1g	N-(4-Methoxyphenyl)thian-3-amine	1341683-32-6	95%	1g	￥3717.0	2024-04-18
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBTEN11494-500MG	N-(4-methoxyphenyl)thian-3-amine	1341683-32-6	95%	500MG	￥ 2,574.00	2023-03-31

N-(4-methoxyphenyl)thian-3-amine Related Literature

1. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
2. Fe(iii)-mediated isomerization of α,α-diarylallylic alcohols to ketones via radical 1,2-aryl migration†

Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
3. Enabling shape memory and healable effects in a conjugated polymer by incorporating siloxane via dynamic imine bond†

Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
4. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
5. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

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